Indeno[1,2,3-cd]pyrene Indeno[1,2,3-cd]pyrene Indeno[1,2,3-cd]pyrene is a polycyclic aromatic hydrocarbon, which is a major environmental pollutant. It can be formed via incomplete combustion of organic matter.
Indeno[1,2,3-cd]pyrene is a yellowish, aromatic hydrocarbon consisting of six fused rings and produced by the incomplete combustion of organic matter. Indene[1,2,3-cd]pyrene is primarily found in certain foods, gasoline and diesel exhaust, cigarette smoke, coal tar and coal tar pitch, soot and petroleum asphalt. This substance is used only for research purposes. Indene[1,2,3-cd]pyrene is reasonably anticipated to be a human carcinogen. (NCI05)
Indeno[1,2,3-cd]pyrene is a member of pyrenes.
Indeno(1,2,3-cd)pyrene appears as yellow crystals.
Brand Name: Vulcanchem
CAS No.: 193-39-5
VCID: VC21170627
InChI: InChI=1S/C22H12/c1-2-7-17-16(6-1)18-11-10-14-9-8-13-4-3-5-15-12-19(17)22(18)21(14)20(13)15/h1-12H
SMILES: C1=CC=C2C(=C1)C3=C4C2=CC5=CC=CC6=C5C4=C(C=C6)C=C3
Molecular Formula: C22H12
Molecular Weight: 276.3 g/mol

Indeno[1,2,3-cd]pyrene

CAS No.: 193-39-5

Cat. No.: VC21170627

Molecular Formula: C22H12

Molecular Weight: 276.3 g/mol

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Indeno[1,2,3-cd]pyrene - 193-39-5

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Description Indeno[1,2,3-cd]pyrene is a polycyclic aromatic hydrocarbon, which is a major environmental pollutant. It can be formed via incomplete combustion of organic matter.
Indeno[1,2,3-cd]pyrene is a yellowish, aromatic hydrocarbon consisting of six fused rings and produced by the incomplete combustion of organic matter. Indene[1,2,3-cd]pyrene is primarily found in certain foods, gasoline and diesel exhaust, cigarette smoke, coal tar and coal tar pitch, soot and petroleum asphalt. This substance is used only for research purposes. Indene[1,2,3-cd]pyrene is reasonably anticipated to be a human carcinogen. (NCI05)
Indeno[1,2,3-cd]pyrene is a member of pyrenes.
Indeno(1,2,3-cd)pyrene appears as yellow crystals.
CAS No. 193-39-5
Molecular Formula C22H12
Molecular Weight 276.3 g/mol
IUPAC Name hexacyclo[16.3.1.02,7.08,21.011,20.014,19]docosa-1(22),2,4,6,8(21),9,11(20),12,14(19),15,17-undecaene
Standard InChI InChI=1S/C22H12/c1-2-7-17-16(6-1)18-11-10-14-9-8-13-4-3-5-15-12-19(17)22(18)21(14)20(13)15/h1-12H
Standard InChI Key SXQBHARYMNFBPS-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C3=C4C2=CC5=CC=CC6=C5C4=C(C=C6)C=C3
Canonical SMILES C1=CC=C2C(=C1)C3=C4C2=CC5=CC=CC6=C5C4=C(C=C6)C=C3
Boiling Point 997 °F at 760 mm Hg (NTP, 1992)
536.0 °C
536 °C
Colorform Yellow crystals from cyclohexane; bright-yellow plates from petroleum ether
Yellow plates or needles (recrystallized from light petroleum solution) showing a greenish-yellow fluorescence.
Melting Point 320 to 325 °F (NTP, 1992)
163.6 °C
164 °C

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